Cas no 100136-76-3 ([1,1'-Biphenyl]-4-sulfonamide, 4'-nitro-)

• Product Name: [1,1'-Biphenyl]-4-sulfonamide, 4'-nitro-
• CAS No: 100136-76-3
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• CID: 1125043
• PubChem ID: 59079460
• Update Time: 2025-04-20

[1,1'-Biphenyl]-4-sulfonamide, 4'-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-sulfonamide, 4'-nitro-
• 4-(4-nitrophenyl)benzenesulfonamide
• 4'-Nitro[1,1'-biphenyl]-4-sulfonamide
• CHEMBL3632830
• 100136-76-3
• BDBM50133394
• SCHEMBL8345548
• DTXSID30730944

• Inchi： 1S/C12H10N2O4S/c13-19(17,18)12-7-3-10(4-8-12)9-1-5-11(6-2-9)14(15)16/h1-8H,(H2,13,17,18)
• InChI Key： MBLDYEXWNFSKAI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1C=CC(=CC=1)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 278.0362
• Monoisotopic Mass: 278.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 103.3